ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate

• IUPAC Name: ethyl 2-(3-benzyl-4-oxoquinazolin-2-yl)sulfanylpropanoate
• InChI: InChI=1S/C20H20N2O3S/c1-3-25-19(24)14(2)26-20-21-17-12-8-7-11-16(17)18(23)22(20)13-15-9-5-4-6-10-15/h4-12,14H,3,13H2,1-2H3
• InChI Key: RKYYEEISPKCFOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)SC1=NC2=CC=CC=C2C(=O)N1CC3=CC=CC=C3
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

Ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of quinazoline derivatives, which are known for their diverse pharmacological properties. Ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate has been found to exhibit a range of biological activities, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate is not fully understood. However, studies have suggested that the compound may exert its biological effects through various mechanisms, such as inhibition of oxidative stress, modulation of cell signaling pathways, and induction of apoptosis.
Biochemical and physiological effects:
Ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate has been found to exhibit a range of biochemical and physiological effects. Studies have shown that the compound can inhibit the activity of various enzymes such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been found to scavenge free radicals and reduce oxidative stress. In addition, ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate has been shown to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of using ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate in lab experiments is its diverse pharmacological properties. The compound has been found to exhibit a range of biological activities, making it a useful tool for investigating various diseases and biological processes. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate. One area of interest is the development of new synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, particularly cancer. Further studies are also needed to elucidate the compound's mechanism of action and to explore its potential for use in combination with other drugs. Finally, research is needed to investigate the safety and toxicity of the compound in vivo.

Scientific Research Applications

Ethyl 2-[(3-benzyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]propanoate has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. It has also been investigated for its potential use as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.